Cas no 1567920-62-0 (methyl 5-(1R)-1-hydroxyethylfuran-2-carboxylate)

• Product name: methyl 5-(1R)-1-hydroxyethylfuran-2-carboxylate
• CAS No: 1567920-62-0
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 6245777
• PubChem ID: 82758863

methyl 5-(1R)-1-hydroxyethylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1R)-1-hydroxyethylfuran-2-carboxylate
• methyl 5-[(1R)-1-hydroxyethyl]furan-2-carboxylate
• AKOS021077015
• EN300-1855951
• 1567920-62-0

• Inchi： 1S/C8H10O4/c1-5(9)6-3-4-7(12-6)8(10)11-2/h3-5,9H,1-2H3/t5-/m1/s1
• InChI Key： ZUMZJUXQDNAXRX-RXMQYKEDSA-N
• SMILES： O1C(C(=O)OC)=CC=C1[C@@H](C)O

Computed Properties

• Exact Mass: 170.05790880g/mol
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7Ų
• XLogP3: 0.7

Additional information on methyl 5-(1R)-1-hydroxyethylfuran-2-carboxylate

Comprehensive Overview of Methyl 5-((1R)-1-Hydroxyethyl)furan-2-carboxylate (CAS No. 1567920-62-0)

Methyl 5-((1R)-1-hydroxyethyl)furan-2-carboxylate (CAS No. 1567920-62-0) is a chiral furan derivative with significant applications in pharmaceutical intermediates, flavor and fragrance synthesis, and advanced material science. This compound, characterized by its furan ring and ester functional group, has garnered attention due to its unique stereochemistry and versatility in organic synthesis. Researchers and industries are increasingly exploring its potential in green chemistry and sustainable manufacturing, aligning with global trends toward eco-friendly processes.

The compound’s chiral center at the 1-hydroxyethyl position makes it a valuable building block for asymmetric synthesis, particularly in the production of optically active pharmaceuticals. Its methyl carboxylate moiety further enhances reactivity, enabling facile derivatization. Recent studies highlight its role in synthesizing bioactive molecules, such as antiviral and anti-inflammatory agents, addressing current health-focused market demands. The rise of AI-driven drug discovery has also amplified interest in such structurally diverse scaffolds, as computational models prioritize molecules with high functional group density.

From an industrial perspective, methyl 5-((1R)-1-hydroxyethyl)furan-2-carboxylate is synthesized via catalytic asymmetric hydrogenation or enzymatic resolution, methods that align with the green chemistry principles of reduced waste and energy efficiency. These processes resonate with the growing demand for sustainable chemicals, a topic frequently searched in academic and industrial forums. The compound’s furan core also positions it as a candidate for renewable feedstock applications, leveraging biomass-derived platforms like furfural—a hotspot in circular economy discussions.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC chiral separation, and mass spectrometry, techniques often queried by synthetic chemists optimizing purity and yield. Its stability under ambient conditions and compatibility with common solvents (e.g., THF, dichloromethane) further enhance its practicality. Notably, the CAS No. 1567920-62-0 serves as a critical identifier in regulatory documentation and patent filings, underscoring its commercial relevance.

Emerging applications include its use in smart materials, where its furan ring contributes to photoluminescent properties or polymer cross-linking. This aligns with searches for functional materials in electronics and coatings. Additionally, its flavor-enhancing potential—attributed to the furan’s aromatic profile—fits the food industry’s shift toward natural additives, a trending topic in consumer markets.

In summary, methyl 5-((1R)-1-hydroxyethyl)furan-2-carboxylate exemplifies the intersection of synthetic utility and sustainability. Its multifaceted roles—from pharmaceutical intermediates to renewable materials—reflect broader scientific and industrial priorities, making it a compound of enduring interest. As research continues to uncover novel applications, its prominence in both academic literature and commercial databases is poised to grow.